1-[(4-chlorophenyl)sulfonyl]-4-[(3-nitrophenyl)sulfonyl]piperazine

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-4-(3-nitrophenyl)sulfonylpiperazine
• InChI: InChI=1S/C16H16ClN3O6S2/c17-13-4-6-15(7-5-13)27(23,24)18-8-10-19(11-9-18)28(25,26)16-3-1-2-14(12-16)20(21)22/h1-7,12H,8-11H2
• InChI Key: SKWUVKCIRZPCFG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1S(=O)(=O)C2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=CC(=C3)[N+](=O)[O-]
• Molecular Formula: C16H16ClN3O6S2
• Molecular Weight: 445.9 g/mol

Description

1-[(4-chlorophenyl)sulfonyl]-4-[(3-nitrophenyl)sulfonyl]piperazine, also known as CNQX, is a synthetic compound that belongs to the class of non-NMDA receptor antagonists. It has been widely used in scientific research to study the mechanisms of synaptic transmission and plasticity in the brain.

Mechanism of Action

1-[(4-chlorophenyl)sulfonyl]-4-[(3-nitrophenyl)sulfonyl]piperazine acts as a competitive antagonist of non-NMDA glutamate receptors, specifically AMPA and kainate receptors. It binds to the receptor site and prevents the binding of glutamate, thereby blocking the excitatory signal. This results in the inhibition of synaptic transmission and the reduction of neuronal excitability.
Biochemical and Physiological Effects:
1-[(4-chlorophenyl)sulfonyl]-4-[(3-nitrophenyl)sulfonyl]piperazine has been shown to have a number of biochemical and physiological effects. It has been found to decrease the frequency and amplitude of excitatory postsynaptic potentials (EPSPs) in the hippocampus and cortex, indicating a reduction in synaptic transmission. It has also been shown to decrease long-term potentiation (LTP), a form of synaptic plasticity that is thought to underlie learning and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(4-chlorophenyl)sulfonyl]-4-[(3-nitrophenyl)sulfonyl]piperazine is its selectivity for non-NMDA glutamate receptors. This allows researchers to specifically target these receptors and investigate their role in synaptic transmission and plasticity. However, one limitation of 1-[(4-chlorophenyl)sulfonyl]-4-[(3-nitrophenyl)sulfonyl]piperazine is its short half-life, which can make it difficult to use in long-term experiments. Additionally, 1-[(4-chlorophenyl)sulfonyl]-4-[(3-nitrophenyl)sulfonyl]piperazine can have off-target effects on other ion channels and receptors, which can complicate data interpretation.

Future Directions

There are a number of future directions for research involving 1-[(4-chlorophenyl)sulfonyl]-4-[(3-nitrophenyl)sulfonyl]piperazine. One area of interest is the role of non-NMDA glutamate receptors in neurological disorders such as epilepsy, Alzheimer's disease, and Parkinson's disease. Another area of interest is the development of more selective and long-lasting non-NMDA receptor antagonists that can be used in a wider range of experiments. Finally, the use of 1-[(4-chlorophenyl)sulfonyl]-4-[(3-nitrophenyl)sulfonyl]piperazine in combination with other drugs and techniques, such as optogenetics and electrophysiology, may provide new insights into the mechanisms of synaptic transmission and plasticity in the brain.
Conclusion:
In conclusion, 1-[(4-chlorophenyl)sulfonyl]-4-[(3-nitrophenyl)sulfonyl]piperazine, or 1-[(4-chlorophenyl)sulfonyl]-4-[(3-nitrophenyl)sulfonyl]piperazine, is a synthetic compound that has been widely used in scientific research to study the mechanisms of synaptic transmission and plasticity in the brain. It is a selective antagonist of non-NMDA glutamate receptors and has a number of biochemical and physiological effects. While 1-[(4-chlorophenyl)sulfonyl]-4-[(3-nitrophenyl)sulfonyl]piperazine has some limitations, it remains an important tool for investigating the role of glutamate in the brain and may provide new insights into neurological disorders and synaptic plasticity.

Scientific Research Applications

1-[(4-chlorophenyl)sulfonyl]-4-[(3-nitrophenyl)sulfonyl]piperazine has been widely used in scientific research to study the mechanisms of synaptic transmission and plasticity in the brain. It is a potent and selective antagonist of non-NMDA glutamate receptors, which are involved in fast excitatory neurotransmission in the central nervous system. By blocking these receptors, 1-[(4-chlorophenyl)sulfonyl]-4-[(3-nitrophenyl)sulfonyl]piperazine can be used to investigate the role of glutamate in synaptic plasticity, learning, and memory.